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Compound of Interest

Compound Name: Sodium tetraborate pentahydrate

Cat. No.: B1171922 Get Quote

Essential Safety and Handling Guide for Sodium
Tetraborate Pentahydrate
For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical, direct guidance for the safe handling, use, and disposal of

Sodium Tetraborate Pentahydrate (also known as Borax Pentahydrate) in a research and

development setting. Adherence to these procedures is essential for ensuring personnel safety

and regulatory compliance.

Personal Protective Equipment (PPE) and Hazard
Mitigation
Sodium tetraborate pentahydrate is a white, crystalline solid that can cause serious eye

irritation and may damage fertility or the unborn child.[1][2] Proper use of personal protective

equipment is the first line of defense against exposure.

Required Personal Protective Equipment:
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Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields conforming to EN 166

(EU) or NIOSH (US).[2][3]

To prevent eye contact which

can cause serious irritation.[1]

[4]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile) and protective

clothing to prevent skin

exposure.[3][5]

To avoid mild skin irritation and

prevent absorption through the

skin.[1]

Respiratory Protection

A NIOSH/MSHA approved

respirator should be used if

airborne concentrations are

expected to exceed exposure

limits or if irritation is

experienced.[3][5][6]

To protect against respiratory

tract irritation from dust

inhalation.[7]

Occupational Exposure Limits
Personnel should be aware of the established occupational exposure limits for sodium

tetraborate compounds. Engineering controls and work practices should be implemented to

maintain airborne concentrations below these levels.

Regulatory Body Exposure Limit (Time-Weighted Average)

OSHA (PEL) 10 mg/m³ (total dust)[8]

Cal OSHA (PEL) 5 mg/m³[8]

ACGIH (TLV) 2 mg/m³ (anhydrous and decahydrate salts)[6]

NIOSH (REL) 1 mg/m³ (anhydrous and decahydrate salts)[6]

Step-by-Step Operational Plan for Safe Handling
This section outlines the procedural workflow for handling Sodium Tetraborate Pentahydrate
from receipt to disposal.
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3.1. Receiving and Storage

Inspect Container: Upon receipt, visually inspect the container for any damage or leaks.

Label Verification: Ensure the container is clearly labeled as "Sodium Tetraborate
Pentahydrate" and that hazard pictograms are present.

Secure Storage: Store the container in a cool, dry, and well-ventilated area.[3][7] Keep the

container tightly closed to prevent moisture absorption and caking.[1][8] The storage area

should be locked.[3]

Incompatible Materials: Store away from incompatible materials such as strong reducing

agents and alkali metals.[6]

3.2. Handling and Use

Designated Area: All handling of Sodium Tetraborate Pentahydrate should occur in a

designated area equipped with an eyewash station and a safety shower.[5][7]

Ventilation: Use the material in a well-ventilated area or under a chemical fume hood to

minimize dust generation and inhalation.[3][6][7]

Donning PPE: Before handling, put on all required personal protective equipment as

specified in Section 1.

Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust.

Use non-sparking tools.[2][3]

Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.

[1][5] Do not eat, drink, or smoke in the handling area.[9]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[1]

3.3. Accidental Spills

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.
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Containment: Prevent the spill from entering drains or water bodies.[4][7]

Clean-up: For dry spills, carefully sweep or vacuum the material and place it into a suitable,

closed container for disposal.[7][8] Avoid actions that generate dust.

Decontamination: Clean the spill area thoroughly with water to remove any residual

contamination.[7]

3.4. First Aid Procedures

Exposure Route First Aid Instructions

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

[2][7] Remove contact lenses if present and

easy to do. Continue rinsing.[1][3] If eye irritation

persists, get medical advice/attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing.

[7] If skin irritation occurs, get medical attention.

[1]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1][7] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[2][7] Get medical attention if

necessary.[7]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[2][7] Never give anything by mouth to

an unconscious person.[7] Call a physician or

poison control center immediately.[2][6]

Disposal Plan
Waste Characterization: While Sodium Tetraborate Pentahydrate is not typically classified

as a hazardous waste under RCRA, users must consult federal, state, and local regulations
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to ensure complete and accurate classification, as use and contamination may alter the

waste characteristics.[5][7][8]

Container Disposal: Keep the chemical in suitable and closed containers for disposal.[2]

Disposal Method: Dispose of the contents and container in accordance with all applicable

local, state, and federal regulations.[1][5] This may involve an approved waste disposal plant.

Do not release into the environment.[6][10]

Procedural Flow Diagram
The following diagram illustrates the key decision points and safety procedures for handling

Sodium Tetraborate Pentahydrate.
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Safe Handling Workflow for Sodium Tetraborate Pentahydrate

Preparation

Handling

Post-Handling & Disposal

Emergency Procedures

Start: Handling Task

Don Required PPE:
- Safety Goggles

- Gloves
- Lab Coat

Ensure Proper Ventilation
(Fume Hood/Well-Ventilated Area)

Handle Substance
(Weighing, Transferring)

Spill Occurred?

Clean Work Area &
Wash Hands

No

Spill Response:
1. Evacuate
2. Contain

3. Clean Up

Yes

Dispose of Waste in
Accordance with Regulations

End Task

First Aid as per SDS

If Exposed

Click to download full resolution via product page

Caption: Workflow for safe handling of Sodium tetraborate pentahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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